Cas no 894789-05-0 (1-Naphthalenecarboxamide, 5-bromo-N-methoxy-N-methyl-)

1-Naphthalenecarboxamide, 5-bromo-N-methoxy-N-methyl- structure
894789-05-0 structure
Product Name:1-Naphthalenecarboxamide, 5-bromo-N-methoxy-N-methyl-
CAS No:894789-05-0
MF:C13H12BrNO2
MW:294.143882751465
CID:1941726
PubChem ID:58678635
Update Time:2025-04-21

1-Naphthalenecarboxamide, 5-bromo-N-methoxy-N-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Naphthalenecarboxamide, 5-bromo-N-methoxy-N-methyl-
    • DB-123909
    • 894789-05-0
    • SCHEMBL144818
    • A1-87343
    • 5-bromo-N-methoxy-N-methyl-1-naphthamide
    • KRUYTSVSCNDTKN-UHFFFAOYSA-N
    • Inchi: 1S/C13H12BrNO2/c1-15(17-2)13(16)11-7-3-6-10-9(11)5-4-8-12(10)14/h3-8H,1-2H3
    • InChI Key: KRUYTSVSCNDTKN-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC2C1=CC=CC=2C(N(C)OC)=O

Computed Properties

  • Exact Mass: 293.00514Da
  • Monoisotopic Mass: 293.00514Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 29.5Ų

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